Cas no 68141-45-7 (b-Nicotinamide adenine dinucleotide phosphate potassium salt hydrate)

• Product Name: b-Nicotinamide adenine dinucleotide phosphate potassium salt hydrate
• CAS No: 68141-45-7
• MF: C₂₁H₂₇KN₇O₁₇P₃
• MW: 781.495368242264
• MDL: MFCD00148915
• CID: 90411
• PubChem ID: 102601985
• Update Time: 2025-05-19

b-Nicotinamide adenine dinucleotide phosphate potassium salt hydrate Chemical and Physical Properties

Names and Identifiers

• NADP monopotassium salt dihydrate
• beta-Nicotinamide adenine dinucleotide phosphate monopotassium salt
• potassium,[[5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-oxidophosphoryl] [5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• [5-(6-aminopurin-9-yl)-3-hydroxy-4-(oxyphosphinyloxyphosphinyl)oxolan-2-yl]met hyl {[5-(3-carbamoylpyridyl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxyphosphor yl) hydrogen phosphate,potassium salt
• NADP MONOPOTASSIUM SALT
• TPN
• Nadp Monopotassium Salt, ca
• 68141-45-7
• Beta-nadp potassium salt
• potassium;[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• potassium 1-[(2R,3R,4S,5R)-5-({[({[(2R,3R,4R,5R)-5-(6-amino-9H-purin-9-yl)-3-hydroxy-4-(phosphonooxy)oxolan-2-yl]methyl phosphonato}oxy)(oxido)phosphoryl]oxy}methyl)-3,4-dihydroxyoxolan-2-yl]-3-carbamoyl-1-pyridin-1-ylium
• C76157
• Nadp monopotassium salt,ca
• b-Nicotinamide adenine dinucleotide phosphate potassium salt hydrate

• MDL： MFCD00148915
• Inchi： 1S/C21H28N7O17P3.K/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32;/h1-4,7-8,10-11,13-16,20-21,29-31H,5-6H2,(H7-,22,23,24,25,32,33,34,35,36,37,38,39);/q;+1/p-1/t10-,11-,13-,14-,15-,16-,20-,21-;/m1./s1
• InChI Key： YUTBYWSDZWYADH-QYZPTAICSA-M
• SMILES： [K+].P(=O)(O)(O)O[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)([O-])OP(=O)([O-])OC[C@@H]2[C@H]([C@H]([C@H]([N+]3C=CC=C(C(N)=O)C=3)O2)O)O)[C@H]1O

Computed Properties

• Exact Mass: 781.03100
• Monoisotopic Mass: 781.03133490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 49
• Rotatable Bond Count: 13
• Complexity: 1290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 370Ų

Experimental Properties

• Melting Point: 175-178°C (dec.)
• PSA: 399.88000
• LogP: -0.74100
• Sensitiveness: Moisture Sensitive

b-Nicotinamide adenine dinucleotide phosphate potassium salt hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38-41
• Safety Instruction： 26-36/37/39
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides (5'->5')-dinucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides

Additional information on b-Nicotinamide adenine dinucleotide phosphate potassium salt hydrate

Nicotinamide Adenine Dinucleotide Phosphate Potassium Salt Hydrate: A Comprehensive Overview

Nicotinamide adenine dinucleotide phosphate potassium salt hydrate, commonly referred to as NADP+ potassium salt hydrate or b-Nicotinamide adenine dinucleotide phosphate potassium salt hydrate, is a critical cofactor in cellular metabolism. With the CAS number 68141-45-7, this compound plays a pivotal role in various biochemical processes, particularly in the oxidation-reduction reactions that are essential for life. Recent advancements in molecular biology and biochemistry have shed new light on its functions, making it a subject of intense research interest.

The chemical structure of b-Nicotinamide adenine dinucleotide phosphate potassium salt hydrate consists of a nicotinamide group linked to an adenine nucleotide through a ribose-phosphate backbone. This structure allows it to act as a versatile electron carrier, facilitating redox reactions in cellular processes such as the citric acid cycle and fatty acid synthesis. The potassium salt form is particularly stable and is widely used in biochemical assays and research applications.

Recent studies have highlighted the importance of NADP+ in maintaining cellular redox homeostasis. Researchers have found that imbalances in NADP+ levels can lead to oxidative stress, which is implicated in various diseases, including neurodegenerative disorders and cardiovascular diseases. For instance, a 2023 study published in *Nature Metabolism* demonstrated that replenishing NADP+ levels could mitigate oxidative damage in neurons, offering potential therapeutic avenues for Alzheimer's disease.

In addition to its role in metabolism, b-Nicotinamide adenine dinucleotide phosphate potassium salt hydrate has been explored for its potential in biotechnological applications. Its ability to act as a coenzyme in enzymatic reactions makes it invaluable in industrial processes such as fermentation and enzyme-catalyzed synthesis. Recent advancements in synthetic biology have leveraged this property to develop more efficient bio-manufacturing techniques.

The demand for NADP+ potassium salt hydrate has also increased due to its use as a nutraceutical ingredient. Studies suggest that dietary supplementation with NADP+ precursors can enhance cellular energy production and improve overall metabolic health. A 2023 clinical trial published in *The Lancet* indicated that individuals with metabolic syndrome who received NADP+ supplements experienced significant improvements in insulin sensitivity and lipid profiles.

From a manufacturing perspective, the production of b-Nicotinamide adenine dinucleotide phosphate potassium salt hydrate involves complex purification processes to ensure high purity levels. The compound is typically derived from bacterial fermentation or chemical synthesis, with stringent quality control measures to meet pharmaceutical-grade standards.

In conclusion, nicotinamide adenine dinucleotide phosphate potassium salt hydrate (CAS No. 68141-45-7) is a multifaceted compound with profound implications for health, industry, and scientific research. Its role as a central redox cofactor underscores its importance in maintaining cellular functionality, while its applications across diverse fields highlight its versatility. As research continues to uncover new dimensions of its functions, this compound remains at the forefront of biochemical innovation.